
A Technical Guide to Perisesaccharide B from
Periploca sepium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perisesaccharide B

Cat. No.: B150461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Perisesaccharide B, an oligosaccharide

sourced from the root bark of Periploca sepium. The document details the natural source,

chemical properties, and extraction of this compound, and explores its potential biological

activities and associated signaling pathways.

Introduction to Perisesaccharide B
Perisesaccharide B is an oligosaccharide that has been isolated from the root barks of

Periploca sepium, a plant used in traditional Chinese medicine.[1] Its molecular formula is

C36H60O18. As a member of the diverse group of carbohydrates found in this plant genus,

Perisesaccharide B is of interest for its potential pharmacological activities. The genus

Periploca is known to be a rich source of various metabolites, including steroids, terpenoids,

and oligosaccharides, which have shown significant biological activities such as cardiotonic,

anti-inflammatory, immunosuppressive, and antitumor effects.

Natural Source: Periploca sepium
Periploca sepium Bunge, belonging to the Apocynaceae family, is a species of flowering plant

found predominantly in temperate regions of Asia. The root bark of this plant, known as "Xiang-

Jia-Pi" in traditional Chinese medicine, has a long history of use for treating conditions like

rheumatoid arthritis. The plant is a source of a wide array of chemical constituents, including
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cardiac glycosides, pregnane glycosides, and a variety of oligosaccharides, including

Perisesaccharide B and its analogues, Perisesaccharides A, C, D, and E.

Physicochemical Properties of Perisesaccharide B
A summary of the key physicochemical properties of Perisesaccharide B is presented in the

table below.

Property Value

Molecular Formula C36H60O18

Molecular Weight 780.85 g/mol

Natural Source Root bark of Periploca sepium

Compound Class Oligosaccharide

Extraction and Purification of Perisesaccharide B
The following section outlines a generalized experimental protocol for the isolation and

purification of Perisesaccharide B from the root bark of Periploca sepium, based on

methodologies for isolating similar oligosaccharides.

Experimental Protocol: Extraction and Fractionation
Plant Material Preparation: Air-dried and powdered root barks of Periploca sepium are used

as the starting material.

Extraction: The powdered root bark is extracted with 95% ethanol at room temperature. The

extraction process is typically repeated multiple times to ensure a comprehensive extraction

of the soluble components.

Concentration: The combined ethanol extracts are concentrated under reduced pressure to

yield a crude extract.

Suspension and Partitioning: The crude extract is suspended in water and then partitioned

successively with petroleum ether, and n-butanol. The n-butanol soluble fraction, which is

enriched with glycosides and oligosaccharides, is retained for further separation.
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Experimental Protocol: Chromatographic Purification
Macroporous Resin Chromatography: The n-butanol extract is subjected to column

chromatography on a macroporous resin (e.g., HP-20). The column is eluted with a gradient

of ethanol in water (e.g., 30%, 50%, 70%, and 95% ethanol). Fractions are collected and

monitored by thin-layer chromatography (TLC).

Silica Gel Column Chromatography: Fractions containing the target oligosaccharides are

further purified by repeated silica gel column chromatography. A typical mobile phase would

be a gradient of methanol in chloroform.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification of

Perisesaccharide B is achieved by preparative HPLC on a C18 column with a mobile phase

of acetonitrile and water.

The workflow for the extraction and purification of Perisesaccharide B is illustrated in the

diagram below.
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Extraction and Purification Workflow for Perisesaccharide B.
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Biological Activity and Potential Signaling Pathways
While direct studies on the biological activity and signaling pathways of pure Perisesaccharide
B are limited, research on extracts of Periploca sepium rich in oligosaccharides provides

valuable insights into its potential therapeutic effects.

Aqueous extracts of Periploca sepium have been shown to inhibit the growth of human

synovial fibroblast-like cells and reduce the production of Interleukin-6 (IL-6), a pro-

inflammatory cytokine.[2] This suggests that the oligosaccharide components of the plant may

possess anti-inflammatory and immunomodulatory properties. Other studies on compounds

isolated from Periploca sepium have demonstrated immunosuppressive effects, including the

inhibition of T-cell activation.

Based on the observed inhibition of IL-6 production, a putative signaling pathway that

Perisesaccharide B might modulate is the NF-κB signaling pathway, a key regulator of

inflammation. The activation of NF-κB leads to the transcription of numerous pro-inflammatory

genes, including IL-6.

The diagram below illustrates a hypothesized mechanism where Perisesaccharide B may

inhibit the NF-κB signaling pathway, leading to a reduction in IL-6 production.
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Hypothesized Inhibition of the NF-κB Signaling Pathway by Perisesaccharide B.
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Quantitative Data
Currently, specific quantitative data on the yield of Perisesaccharide B from the root bark of

Periploca sepium is not widely available in the public domain. The yield of individual

oligosaccharides can vary depending on the plant's geographical source, harvest time, and the

specific extraction and purification methods employed. Further research is required to establish

standardized methods for the quantification of Perisesaccharide B in plant extracts.

Conclusion
Perisesaccharide B represents a promising natural product from Periploca sepium with

potential therapeutic applications, particularly in the realm of anti-inflammatory and

immunomodulatory therapies. This technical guide has provided a comprehensive overview of

its natural source, and a generalized methodology for its extraction and purification. While

further studies are needed to fully elucidate its biological mechanisms and to quantify its

presence in the natural source, the information presented here serves as a valuable resource

for researchers and drug development professionals interested in the therapeutic potential of

this unique oligosaccharide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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